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Introduction
The Fricke dosimeter is a cornerstone of chemical dosimetry, offering a reliable and water-

equivalent method for measuring absorbed dose from ionizing radiation.[1][2][3] Its operation is

based on the radiation-induced oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺) in an acidic

aqueous solution.[1][4] The concentration of the resulting ferric ions is directly proportional to

the absorbed radiation dose and is typically quantified by UV-Vis spectrophotometry.[1][4] This

document provides a detailed protocol for the preparation and use of the Fricke dosimeter,

specifically utilizing ammonium iron(II) sulfate hexahydrate as the source of ferrous ions.

Principle of Operation
Upon exposure to ionizing radiation, ferrous ions (Fe²⁺) in the Fricke solution are oxidized to

ferric ions (Fe³⁺).[5] The amount of Fe³⁺ produced is proportional to the energy absorbed by

the dosimeter solution.[3] The concentration of these ferric ions is determined by measuring the

solution's absorbance at approximately 304 nm, which is the absorption maximum for the Fe³⁺

ion in a sulfuric acid medium.[1][6]

Quantitative Data Summary
The composition of the standard Fricke solution and key physical constants required for dose

calculation are summarized in the table below.
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Component / Parameter Value Reference

Fricke Solution Composition

Ammonium Iron(II) Sulfate

Hexahydrate

[(NH₄)₂Fe(SO₄)₂·6H₂O]

0.392 g/L (1 mM) [7]

Sodium Chloride (NaCl) 0.058 g/L (1 mM) [6]

Sulfuric Acid (H₂SO₄)
22 mL of 95-98% H₂SO₄ per

liter of solution (0.4 M)
[7][8]

High-Purity Water (e.g., Milli-

Q)
To make 1 L of solution [6]

Physical Constants

Molar Linear Absorption

Coefficient (ε) of Fe³⁺ at 304

nm and 25°C

2174 M⁻¹cm⁻¹ [7]

Density of Fricke Solution (ρ)

at 25°C
1.023 g/cm³ [7]

Radiation Chemical Yield

(G(Fe³⁺)) for ⁶⁰Co gamma rays
1.61 - 1.62 µmol/J [1]

Radiation Chemical Yield

(G(Fe³⁺)) for ¹⁹²Ir
1.56 - 1.59 µmol/J [1]

Experimental Protocols
Extreme care must be taken to use high-purity reagents and water, as organic impurities can

significantly affect the accuracy of the dosimetry.[6][9]

Preparation of the Fricke Solution (1 Liter)
Prepare the Sulfuric Acid Solution: In a clean 1 L volumetric flask, carefully add

approximately 250 mL of high-purity water. Slowly and with constant stirring, add 22 mL of

concentrated sulfuric acid (95-99%).[7]
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Dissolve Salts: To the diluted sulfuric acid solution, add 0.392 g of ammonium iron(II) sulfate

hexahydrate and 0.06 g of sodium chloride.[7] Swirl the flask gently until the salts are

completely dissolved.

Final Dilution: Once the salts are dissolved, dilute the solution to the final volume of 1 L with

high-purity water.[7]

Oxygen Saturation: Ensure the solution is saturated with air by vigorous shaking in a flask

that is about half full.[6]

Storage: Store the prepared Fricke solution in a clean, sealed glass flask away from light for

at least 24 hours before use.[7]

Irradiation Procedure
Vial Preparation: Use clean irradiation vials made of a material with low radiation interaction,

such as quartz or specific plastics.[1]

Sample Filling: Fill the vials with the prepared Fricke solution.

Phantom Placement: Place the vials within a suitable phantom (e.g., water or PMMA) at the

desired position for irradiation.[1]

Irradiation: Expose the dosimeters to the radiation source for a predetermined time or dose.

Control Sample: A non-irradiated control sample from the same batch of Fricke solution must

be handled and stored under the same conditions as the irradiated samples.[1][6]

Spectrophotometric Analysis
Spectrophotometer Setup: Use a calibrated UV-Vis spectrophotometer. Allow the instrument

to warm up to ensure stable readings.[3] Set the measurement wavelength to 304 nm.[1][7]

Temperature Control: The temperature of the solution during measurement should be

controlled and recorded, as the molar extinction coefficient is temperature-dependent.[4]

Blank Measurement: Use a quartz cuvette to measure the absorbance. First, rinse the

cuvette with the non-irradiated control solution, then fill it and place it in the
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spectrophotometer to zero the absorbance.[3]

Sample Measurement: Rinse the same cuvette with the irradiated Fricke solution, then fill it

and measure the absorbance.[3]

Data Recording: Record the change in optical density (ΔOD) between the irradiated and

non-irradiated solutions.

Absorbed Dose Calculation
The absorbed dose (D) in Grays (Gy) is calculated using the following formula:

D = ΔOD / (ρ * G(Fe³⁺) * ε * L)[1]

Where:

ΔOD is the change in optical density at 304 nm.[7]

ρ is the density of the Fricke solution in g/cm³.[7]

G(Fe³⁺) is the radiation chemical yield of ferric ions in mol/J.[1][7]

ε is the molar linear absorption coefficient of ferric ions in M⁻¹cm⁻¹.[7]

L is the optical path length of the cuvette in cm.[7]

Visualizations
Experimental Workflow for Fricke Dosimetry
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Caption: Experimental workflow for Fricke dosimetry.

Logical Relationship in Dose Calculation
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Caption: Logical relationship for absorbed dose calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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